Cas no 1804487-56-6 (Methyl 2-cyano-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate)

• Product Name: Methyl 2-cyano-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate
• CAS No: 1804487-56-6
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 4875060
• Update Time: 2025-05-20

Methyl 2-cyano-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate

• Inchi： 1S/C9H5F3N2O2/c1-16-9(15)5-2-4(7(10)11)6(3-13)14-8(5)12/h2,7H,1H3
• InChI Key： DISYOZOIUTWQOG-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC(=C(C(=O)OC)C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate

Methyl 2-cyano-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate (CAS No. 1804487-56-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-cyano-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate, identified by its CAS number 1804487-56-6, is a highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered significant attention due to its versatile applications in the synthesis of bioactive molecules. The presence of multiple fluorine atoms and a cyano group imparts distinct chemical properties, making it a cornerstone in the development of novel therapeutic agents.

The molecular structure of Methyl 2-cyano-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate consists of a pyridine core substituted with a cyano group at the 2-position, a difluoromethyl group at the 3-position, and a fluorine atom at the 6-position, all further functionalized with a carboxylate ester at the 5-position. This arrangement not only enhances its reactivity but also opens up numerous possibilities for further derivatization, enabling the construction of complex pharmacophores.

In recent years, there has been a surge in research focused on developing fluorinated pyridines as key building blocks in drug discovery. The introduction of fluorine atoms into organic molecules is well-documented to modulate metabolic stability, binding affinity, and overall pharmacokinetic properties. Specifically, the incorporation of difluoromethyl groups has been shown to improve lipophilicity and reduce metabolic degradation, thereby enhancing drug efficacy. This has led to the exploration of various fluorinated pyridines, including Methyl 2-cyano-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate, as critical intermediates in the synthesis of next-generation therapeutics.

One of the most compelling applications of this compound lies in its role as a precursor for kinase inhibitors. Kinases are enzymes that play pivotal roles in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. The development of selective kinase inhibitors has become a major focus in medicinal chemistry, and fluorinated pyridines have emerged as indispensable scaffolds in this endeavor. For instance, recent studies have demonstrated that derivatives of Methyl 2-cyano-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate exhibit potent inhibitory activity against specific kinases, making them promising candidates for further development.

Another area where this compound has shown significant promise is in the synthesis of antiviral agents. The rapid evolution of viruses poses a continuous challenge to drug development, necessitating the creation of broad-spectrum antiviral drugs. The unique structural features of Methyl 2-cyano-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate have been leveraged to design molecules that can interfere with viral replication mechanisms. Notably, researchers have reported the use of this intermediate in the development of compounds that target viral proteases and polymerases, highlighting its versatility in antiviral drug design.

The synthetic pathways involving Methyl 2-cyano-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate are also worth mentioning. The compound can be synthesized through multi-step reactions that involve fluorination techniques such as electrochemical fluorination or metal-catalyzed cross-coupling reactions. These methods not only provide access to high-purity material but also allow for fine-tuning of substituents to achieve desired pharmacological properties. The efficiency and scalability of these synthetic routes are crucial for industrial applications, ensuring that pharmaceutical companies can produce large quantities of active ingredients without compromising quality.

In conclusion, Methyl 2-cyano-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate (CAS No. 1804487-56-6) represents a fascinating compound with far-reaching implications in pharmaceutical research and development. Its unique structural attributes and reactivity make it an invaluable tool for synthesizing novel bioactive molecules across various therapeutic areas. As research continues to uncover new applications for this intermediate, its significance is poised to grow even further, solidifying its place as a cornerstone in modern drug discovery.